Cas no 951885-10-2 (2,2-Dimethyl-4-(4-fluoro-3-methylphenyl)-4-oxobutyric acid)

• Product Name: 2,2-Dimethyl-4-(4-fluoro-3-methylphenyl)-4-oxobutyric acid
• CAS No: 951885-10-2
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• MDL: MFCD09801883
• CID: 4722014
• Update Time: 2025-06-08

2,2-Dimethyl-4-(4-fluoro-3-methylphenyl)-4-oxobutyric acid Chemical and Physical Properties

Names and Identifiers

• 2,2-DIMETHYL-4-(4-FLUORO-3-METHYLPHENYL)-4-OXOBUTYRIC ACID
• 4-(4-fluoro-3-methylphenyl)-2,2-dimethyl-4-oxobutanoic acid
• BC4717322
• 2,2-Dimethyl-4-(4-fluoro-3-methylphenyl)-4-oxobutyric acid

• MDL： MFCD09801883
• Inchi： 1S/C13H15FO3/c1-8-6-9(4-5-10(8)14)11(15)7-13(2,3)12(16)17/h4-6H,7H2,1-3H3,(H,16,17)
• InChI Key： XGDCCKPIIVMFGM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C(CC(C(=O)O)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 312
• Topological Polar Surface Area: 54.4

Additional information on 2,2-Dimethyl-4-(4-fluoro-3-methylphenyl)-4-oxobutyric acid

Recent Advances in the Study of 2,2-Dimethyl-4-(4-fluoro-3-methylphenyl)-4-oxobutyric acid (CAS: 951885-10-2)

The compound 2,2-Dimethyl-4-(4-fluoro-3-methylphenyl)-4-oxobutyric acid (CAS: 951885-10-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential applications in drug development and therapeutic interventions. The presence of a fluoro-methylphenyl group and a ketone functionality in its structure makes it a promising candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 2,2-Dimethyl-4-(4-fluoro-3-methylphenyl)-4-oxobutyric acid to enhance its bioavailability and pharmacological properties. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its purity. These efforts have laid the groundwork for subsequent in vitro and in vivo studies to evaluate its biological activity.

One of the key findings from recent research is the compound's potential as an intermediate in the synthesis of more complex pharmaceutical agents. Its structural versatility allows for modifications that can lead to the development of novel therapeutics targeting specific diseases. For instance, derivatives of 2,2-Dimethyl-4-(4-fluoro-3-methylphenyl)-4-oxobutyric acid have shown promise in preclinical studies for their anti-inflammatory and anticancer properties.

In addition to its role as a synthetic intermediate, the compound has also been investigated for its direct biological effects. Preliminary studies suggest that it may interact with certain cellular pathways involved in inflammation and apoptosis. These findings highlight the need for further research to fully elucidate its mechanism of action and potential therapeutic benefits.

The safety profile of 2,2-Dimethyl-4-(4-fluoro-3-methylphenyl)-4-oxobutyric acid has also been a topic of interest. Toxicological studies conducted in animal models have provided valuable insights into its pharmacokinetics and potential side effects. These studies are crucial for determining the compound's suitability for clinical development and ensuring its safety in human trials.

Overall, the recent advancements in the study of 2,2-Dimethyl-4-(4-fluoro-3-methylphenyl)-4-oxobutyric acid underscore its potential as a valuable tool in drug discovery and development. Continued research efforts are expected to further explore its applications and optimize its properties for therapeutic use. The compound's unique structural and functional characteristics make it a promising candidate for future innovations in the pharmaceutical industry.